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Compound of Interest

Compound Name: ethyl 2-(4-acetylphenyl)acetate

Cat. No.: B075524 Get Quote

Essential Safety and Handling Guide for Ethyl 2-(4-
acetylphenyl)acetate
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with ethyl 2-(4-acetylphenyl)acetate
(CAS 1528-42-3). Adherence to these procedures is vital for ensuring personal and

environmental safety in the laboratory.

Immediate Safety and Personal Protective Equipment
(PPE)
When handling ethyl 2-(4-acetylphenyl)acetate, a comprehensive approach to personal

protection is mandatory to prevent skin and eye contact, inhalation, and ingestion. The

following personal protective equipment is required:

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166

(EU) or NIOSH (US) standards.[1]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.

Gloves should be inspected prior to use and replaced if signs of degradation appear.[1]

Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are

essential to protect skin and clothing from splashes.[2] For tasks with a higher risk of
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splashing, additional protective clothing may be necessary.

Respiratory Protection: All handling of ethyl 2-(4-acetylphenyl)acetate should be conducted

in a well-ventilated area, preferably within a chemical fume hood.[1] If a fume hood is

unavailable or in the event of a large spill, a full-face respirator with appropriate cartridges

should be used.[1]

Quantitative Data Summary
Below is a summary of the available quantitative data for ethyl 2-(4-acetylphenyl)acetate and

related substances. Note that specific toxicity and exposure limit data for ethyl 2-(4-
acetylphenyl)acetate are not readily available; therefore, data for the closely related and

commonly used solvent, ethyl acetate, are provided for reference and cautionary purposes.
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Property Value Source

Chemical Formula C₁₂H₁₄O₃ --INVALID-LINK--

Molecular Weight 206.24 g/mol --INVALID-LINK--

CAS Number 1528-42-3 --INVALID-LINK--

Physical State
Not specified (likely liquid or

solid)
N/A

Boiling Point Not specified N/A

Melting Point Not specified N/A

Flash Point Not specified N/A

Occupational Exposure Limits

(Ethyl Acetate)

OSHA PEL: 400 ppm (1400

mg/m³) TWA
--INVALID-LINK--[3][4]

NIOSH REL: 400 ppm (1400

mg/m³) TWA
--INVALID-LINK--[5]

ACGIH TLV: 400 ppm (1440

mg/m³) TWA
--INVALID-LINK--[5]

Acute Toxicity (Oral, Rat - Ethyl

Acetate)
LD50: 5620 mg/kg --INVALID-LINK--[6]

Acute Toxicity (Dermal, Rabbit

- Ethyl Acetate)
LD50: > 20,000 mg/kg --INVALID-LINK--[6]

Operational and Disposal Plans
Experimental Protocols: Handling Procedures
A detailed methodology for handling ethyl 2-(4-acetylphenyl)acetate is crucial for maintaining

a safe laboratory environment.

1. Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and certified.
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Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.
Assemble all necessary PPE before handling the chemical.
Keep containers of ethyl 2-(4-acetylphenyl)acetate tightly closed when not in use.[1]

2. Handling:

Conduct all weighing and transferring of the chemical within a chemical fume hood to
minimize vapor inhalation.
Avoid contact with skin, eyes, and clothing.[1]
Use non-sparking tools and equipment to prevent ignition sources, as the flammability of this
specific compound is not fully known, and it is prudent to treat it as potentially flammable.[1]
Wash hands thoroughly with soap and water after handling.

3. Storage:

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[1][7]
Keep the container tightly closed to prevent the release of vapors.[1][7]
Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

Spill Response Plan
In the event of a spill, immediate and appropriate action is required to mitigate hazards.

1. Immediate Actions:

Alert personnel in the immediate area of the spill.
If the spill is large or in a poorly ventilated area, evacuate the laboratory and notify the
appropriate emergency response team.
If safe to do so, eliminate all potential ignition sources.

2. Spill Cleanup:

For small spills, wear the appropriate PPE, including respiratory protection.
Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.
Carefully collect the absorbed material using non-sparking tools and place it into a labeled,
sealable container for hazardous waste disposal.
Clean the spill area with a suitable solvent, followed by soap and water.
Ventilate the area to ensure all vapors have dissipated.
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3. Reporting:

Report the spill to the laboratory supervisor and the institutional safety office, following all
local and national regulations.

Disposal Plan
Proper disposal of ethyl 2-(4-acetylphenyl)acetate and its contaminated waste is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection: Collect all waste materials, including unused chemicals and contaminated

absorbents, in a designated and properly labeled hazardous waste container.

Disposal Route: Dispose of the hazardous waste through a licensed waste disposal

company.[8] Do not dispose of it down the drain or in the regular trash.

Regulatory Compliance: Ensure that all disposal activities are in full compliance with local,

state, and federal environmental regulations.

Mandatory Visualization
The following diagram illustrates the logical workflow for responding to a chemical spill of ethyl
2-(4-acetylphenyl)acetate in a laboratory setting.
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Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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